Cas no 2171272-95-8 ((2S)-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-hydroxybutanoic acid)

• Product Name: (2S)-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-hydroxybutanoic acid
• CAS No: 2171272-95-8
• MF: C₂₅H₂₃N₃O₆
• MW: 461.466626405716
• CID: 6394911
• PubChem ID: 165806717
• Update Time: 2025-11-01

(2S)-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-hydroxybutanoic acid
• EN300-1497077
• 2171272-95-8
• (2S)-4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}-2-hydroxybutanoic acid

• Inchi： 1S/C25H23N3O6/c29-22(24(31)32)11-12-26-23(30)21-10-9-15(13-27-21)28-25(33)34-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13,20,22,29H,11-12,14H2,(H,26,30)(H,28,33)(H,31,32)/t22-/m0/s1
• InChI Key： OGKOTFOHFKEVLK-QFIPXVFZSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(NCC[C@@H](C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 461.15868546g/mol
• Monoisotopic Mass: 461.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 138Ų

Additional information on (2S)-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-hydroxybutanoic acid

Introduction to (2S)-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-hydroxybutanoic Acid (CAS No. 2171272-95-8)

(2S)-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-hydroxybutanoic acid (CAS No. 2171272-95-8) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc)-protected amino acids, which are widely used in the synthesis of peptides and proteins. The presence of the Fmoc group allows for controlled deprotection and coupling reactions, making it a valuable intermediate in the development of therapeutic agents.

The structure of this compound features a pyridine ring linked to a fluorene moiety through an amide bond, with additional functional groups such as a carboxylic acid and a hydroxyl group. These functional groups contribute to the compound's unique chemical properties and reactivity, which are crucial for its applications in drug discovery and development.

Recent studies have highlighted the importance of Fmoc-protected amino acids in the synthesis of bioactive peptides. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc derivatives can significantly enhance the solubility and stability of peptides, thereby improving their pharmacokinetic profiles. This is particularly relevant for peptides designed to target specific receptors or enzymes involved in various diseases, such as cancer and neurodegenerative disorders.

The hydroxyl group in the compound's structure plays a critical role in its biological activity. Hydroxylated amino acids are known to influence protein folding and stability, which can be leveraged to design more effective therapeutic agents. Research published in the Bioorganic & Medicinal Chemistry Letters showed that hydroxylated amino acids can enhance the binding affinity of peptides to their target proteins, leading to improved efficacy and reduced off-target effects.

The carboxylic acid group in (2S)-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-hydroxybutanoic acid is another key functional group that contributes to its utility in medicinal chemistry. Carboxylic acids are commonly used as building blocks in the synthesis of drugs due to their ability to form stable salts and esters. This property makes them ideal for developing prodrugs, which can improve drug delivery and bioavailability.

In addition to its role as an intermediate in peptide synthesis, this compound has shown promise in other areas of pharmaceutical research. For example, it has been investigated for its potential as an inhibitor of specific enzymes involved in disease pathways. A study published in the Biochemical Journal reported that Fmoc derivatives can selectively inhibit certain proteases, which are implicated in various pathological conditions such as inflammation and fibrosis.

The synthesis of (2S)-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-hydroxybutanoic acid typically involves multi-step procedures that require precise control over reaction conditions. Common synthetic routes include the use of protected amino acids, followed by deprotection and coupling reactions to form the desired product. The choice of protecting groups and coupling reagents is critical for achieving high yields and purity levels.

Safety considerations are also important when handling this compound. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and storing the compound under conditions that prevent degradation or contamination.

In conclusion, (2S)-4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-hydroxybutanoic acid (CAS No. 2171272-95-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it a valuable intermediate in the synthesis of bioactive peptides and other therapeutic agents. Ongoing research continues to explore new applications for this compound, further highlighting its importance in the field.